2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide, also known as BFPTA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BFPTA is a small molecule inhibitor that has been shown to have activity against a variety of protein kinases, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Pharmacological Evaluations
A study by Fouchard et al. (2001) on the synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, including compounds with benzyl or 4-fluorobenzyl moieties, demonstrated promising analgesic properties. Although the specific compound was not directly mentioned, the structural similarities suggest its potential relevance in analgesic activity research. This highlights the compound's importance in the development of new analgesic agents (Fouchard, Marchand, Baut, Emig, & Nickel, 2001).
Chemical Synthesis and Structural Analysis
In the realm of chemical synthesis, the work of Subasri et al. (2016) on the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides sheds light on the structural characteristics of compounds with similar backbones. Their research provides insights into the conformational preferences of such compounds, which could be crucial for understanding the chemical behavior and reactivity of 2-(benzofuro[3,2-d]pyrimidin-4-ylthio)-N-(4-fluorobenzyl)acetamide (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).
Potential Anticonvulsant Properties
Dachuan Liu et al. (2016) investigated new benzothiazoles for their anticonvulsant activity, which includes compounds with structural motifs similar to the compound of interest. Such research indicates the potential of this compound in the development of anticonvulsant medications, showcasing its significance in medicinal chemistry (Liu, Zhang, Jin, & Quan, 2016).
Exploration of Ligand-Protein Interactions
The study by Mary et al. (2020) on bioactive benzothiazolinone acetamide analogs, including spectroscopic and quantum mechanical studies, provides insights into ligand-protein interactions. This research is indicative of the compound's potential applications in studying protein binding and molecular interactions, which is crucial for drug design and discovery processes (Mary, Yalcin, Mary, Resmi, Thomas, Önkol, Kasap, & Yildiz, 2020).
Anticancer and Antitumor Activities
The synthesis and evaluation of thiazolyl N-benzyl-substituted acetamide derivatives by Fallah-Tafti et al. (2011) illustrate the compound's relevance in cancer research. These derivatives, with similar structural features, showed Src kinase inhibitory and anticancer activities, highlighting the potential of this compound in anticancer drug development (Fallah-Tafti, Foroumadi, Tiwari, Shirazi, Hangauer, Bu, Akbarzadeh, Parang, & Shafiee, 2011).
properties
IUPAC Name |
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-[(4-fluorophenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN3O2S/c20-13-7-5-12(6-8-13)9-21-16(24)10-26-19-18-17(22-11-23-19)14-3-1-2-4-15(14)25-18/h1-8,11H,9-10H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNFHPVYEFNIYEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.